5-(4-Methoxybenzamido)thiophene-2-carboxylic acid

• IUPAC Name: 5-[(4-methoxybenzoyl)amino]thiophene-2-carboxylic acid
• InChI: InChI=1S/C13H11NO4S/c1-18-9-4-2-8(3-5-9)12(15)14-11-7-6-10(19-11)13(16)17/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key: CSFSSQCTIUNTCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=C(S2)C(=O)O
• Molecular Formula: C13H11NO4S
• Molecular Weight: 277.30 g/mol

Description

“5-(4-Methoxybenzamido)thiophene-2-carboxylic acid” is a chemical compound with the CAS Number: 1152992-43-2. It has a molecular weight of 277.3 and is typically in powder form. The IUPAC name for this compound is 5-[(4-methoxybenzoyl)amino]-2-thiophenecarboxylic acid.

Molecular Structure Analysis

The InChI code for “5-(4-Methoxybenzamido)thiophene-2-carboxylic acid” is 1S/C13H11NO4S/c1-18-9-4-2-8(3-5-9)12(15)14-11-7-6-10(19-11)13(16)17/h2-7H,1H3,(H,14,15)(H,16,17).

Physical And Chemical Properties Analysis

“5-(4-Methoxybenzamido)thiophene-2-carboxylic acid” is a powder that is stored at room temperature.

Scientific Research Applications

Corrosion Inhibition

A study explored the use of methoxy-substituted phenylthienyl benzamidines, which are structurally related to "5-(4-Methoxybenzamido)thiophene-2-carboxylic acid," as corrosion inhibitors for carbon steel in hydrochloric acid medium. These compounds, including derivatives of thiophene, showed high inhibition efficiency, with certain derivatives reaching up to 95% efficiency at specific concentrations. The adsorption of these derivatives on C-steel was found to be a spontaneous process, obeying Langmuir adsorption isotherm, and suggested mixed-type inhibition with a preference in the cathodic region (Fouda, Nawar, Ismail, Zaher, & Abousalem, 2020).

Anti-inflammatory Applications

Derivatives of benzo[b]thiophene, structurally similar to "5-(4-Methoxybenzamido)thiophene-2-carboxylic acid," have been synthesized and evaluated for their anti-inflammatory properties. One study converted 5-aminobenzo[b]thiophene-2-carboxylic acid to various substituted benzo[b]thiophenes, which exhibited potent anti-inflammatory activity. This research indicates the potential pharmaceutical application of such compounds in treating inflammation-related conditions (Radwan, Shehab, & El-Shenawy, 2009).

Antimicrobial and Antioxidant Studies

Synthesized compounds related to "5-(4-Methoxybenzamido)thiophene-2-carboxylic acid" have shown significant antimicrobial and antioxidant activities. Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds displayed excellent antibacterial and antifungal properties, along with profound antioxidant potential in in vitro studies. This suggests the use of such compounds in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Chemical Synthesis and Modification

The chemical synthesis and modification of chitosan biopolymer using heterocyclic compounds, including those related to "5-(4-Methoxybenzamido)thiophene-2-carboxylic acid," have been investigated. These modifications aim to enhance the biopolymer's swelling properties and antimicrobial efficacies, potentially extending its application in biotechnology and pharmaceuticals (Azmy, Hashem, Mohamed, & Negm, 2019).

Material Science Applications

A study on the mass spectra of thiophene-2-carboxylic acids, including substituted derivatives, provides valuable insights into their structural properties and potential applications in material science. Understanding the mass spectra of these compounds can aid in their identification and characterization for various applications, including the design of novel materials and chemical sensors (Fisichella, Occhipinti, Consiglio, Spinelli, & Noto, 1982).